Cas no 2095384-21-5 (1-Butanamine, 4,4,4-trifluoro-N-methyl-, hydrochloride (1:1))

• Product Name: 1-Butanamine, 4,4,4-trifluoro-N-methyl-, hydrochloride (1:1)
• CAS No: 2095384-21-5
• MF: C₅H₁₁ClF₃N
• MW: 177.595751047134
• CID: 5461383
• Update Time: 2025-05-22

1-Butanamine, 4,4,4-trifluoro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-N-methylbutan-1-amine;hydrochloride
• methyl(4,4,4-trifluorobutyl)amine hydrochloride
• Z3490369417
• 1-Butanamine, 4,4,4-trifluoro-N-methyl-, hydrochloride (1:1)

• Inchi： 1S/C5H10F3N.ClH/c1-9-4-2-3-5(6,7)8;/h9H,2-4H2,1H3;1H
• InChI Key： SBUKXMZLRCVMNZ-UHFFFAOYSA-N
• SMILES： Cl.FC(CCCNC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 69.1
• Topological Polar Surface Area: 12

Additional information on 1-Butanamine, 4,4,4-trifluoro-N-methyl-, hydrochloride (1:1)

1-Butanamine, 4,4,4-Trifluoro-N-Methyl-, Hydrochloride (1:1)

The compound 1-Butanamine, 4,4,4-Trifluoro-N-Methyl-, Hydrochloride (1:1), with the CAS number 2095384-21-5, is a specialized chemical entity that has garnered attention in various scientific and industrial applications. This compound is notable for its unique structure and functional groups, which contribute to its versatility in different chemical processes. The molecule consists of a butanamine backbone with a trifluoromethyl group at the 4-position and an N-methyl substituent. The hydrochloride salt form ensures stability and solubility in aqueous solutions, making it suitable for a wide range of applications.

Recent advancements in chemical synthesis have enabled the efficient production of 1-Butanamine, 4,4,4-Trifluoro-N-Methyl-, Hydrochloride (1:1). Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One such method involves the nucleophilic substitution of an appropriate trifluoromethyl intermediate with an amine derivative. The use of catalytic systems and green chemistry principles has further enhanced the sustainability of these processes. These developments underscore the importance of this compound in modern chemical manufacturing.

The trifluoromethyl group in 1-Butanamine, 4,4,4-Trifluoro-N-Methyl-, Hydrochloride (1:1) imparts unique electronic and steric properties to the molecule. This makes it highly valuable in pharmaceutical research, where such groups are often used to modulate drug activity and bioavailability. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For instance, its role in the development of novel antibiotics and anticancer agents has been explored in several academic and industrial settings.

In addition to its pharmaceutical applications, 1-Butanamine, 4,4,4-Trifluoro-N-Methyl-, Hydrochloride (1:1) finds utility in materials science. Its ability to form stable amides and other derivatives makes it a valuable building block for constructing advanced materials such as polymers and surfactants. Researchers have also investigated its use in catalysis, where its unique structure facilitates selective reactions under mild conditions.

The hydrochloride salt form of this compound plays a critical role in ensuring its stability during storage and transportation. The 1:1 molar ratio between the base and hydrochloric acid ensures complete neutralization, resulting in a stable crystalline product. This property is particularly important for maintaining the integrity of the compound during large-scale production and distribution.

From an environmental standpoint, the synthesis and application of 1-Butanamine, 4,4,4-Trifluoro-N-Methyl-, Hydrochloride (1:1) have been evaluated for their ecological impact. Efforts are being made to minimize waste generation and maximize resource efficiency during its production. These sustainable practices align with global initiatives aimed at reducing environmental footprints across various industries.

In conclusion, 1-Butanamine, 4,4,4-Trifluoro-N-Methyl-, Hydrochloride (1:1) stands as a versatile and significant compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow further.